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Compound of Interest

Compound Name: 2,6-Dimethoxyphenylboronic acid

Cat. No.: B188248

For Immediate Implementation by Laboratory Personnel

This document provides a comprehensive, step-by-step guide for the proper and safe disposal

of 2,6-Dimethoxyphenylboronic acid, ensuring the safety of laboratory personnel and

compliance with environmental regulations. The following procedures are designed for

researchers, scientists, and drug development professionals.

Essential Safety and Handling Information

2,6-Dimethoxyphenylboronic acid is an irritant, causing skin and serious eye irritation.[1] All

handling and disposal procedures must be conducted in a well-ventilated area, preferably

within a chemical fume hood, while wearing appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: If dust formation is likely, a NIOSH/MSHA-approved respirator is
recommended.
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Quantitative Data

The following table summarizes key quantitative data for 2,6-Dimethoxyphenylboronic acid.

Property Value
Molecular Formula CsH11BOa4
Molecular Weight 181.98 g/mol
Melting Point 110-112 °C
CAS Number 23112-96-1

Skin Irritation (Category 2), Eye Irritation
(Category 2)[1]

Hazard Classifications

Disposal Procedures
There are two primary methods for the disposal of 2,6-Dimethoxyphenylboronic acid waste,
contingent on the quantity and institutional policies.

1. Collection for Hazardous Waste Disposal:

This is the required method for large quantities of 2,6-Dimethoxyphenylboronic acid or for
laboratories not equipped for in-lab chemical treatment.

e Solid Waste: Collect unused 2,6-Dimethoxyphenylboronic acid and any contaminated
solid materials (e.g., weighing paper, contaminated gloves) in a designated, sealable, and
clearly labeled hazardous waste container.

e Liquid Waste: If 2,6-Dimethoxyphenylboronic acid is in a solution, collect it in a separate,
clearly labeled, and sealable container for liquid hazardous waste.

o Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and
secure area, away from incompatible materials, until collection by the institution's
Environmental Health and Safety (EHS) department or a licensed waste disposal company.

2. In-Lab Neutralization of Small Quantities:
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For small quantities of 2,6-Dimethoxyphenylboronic acid waste, in-lab neutralization can be
a safe and effective disposal method, provided it is permitted by your institution and local
regulations. As a weak acid, it can be neutralized with a mild base.

Experimental Protocol: In-Lab Neutralization

This protocol details the steps for neutralizing small amounts of aqueous solutions or solid
residues of 2,6-Dimethoxyphenylboronic acid. This procedure must be performed in a
chemical fume hood while wearing all required PPE.

Materials:

Waste 2,6-Dimethoxyphenylboronic acid (solid or aqueous solution)

Sodium bicarbonate (baking soda) solution (5%)

Large beaker

Stir bar and stir plate

pH strips or a calibrated pH meter

Water

Procedure:

e Preparation:
o If neutralizing a solid, dissolve it in a minimal amount of water in the beaker.
o If neutralizing an aqueous solution, place it directly into the beaker.

» Neutralization:

o Slowly and with constant stirring, add the 5% sodium bicarbonate solution to the 2,6-
Dimethoxyphenylboronic acid solution. Add the basic solution in small portions to
control the rate of reaction and any potential gas evolution (carbon dioxide).

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b188248?utm_src=pdf-body
https://www.benchchem.com/product/b188248?utm_src=pdf-body
https://www.benchchem.com/product/b188248?utm_src=pdf-body
https://www.benchchem.com/product/b188248?utm_src=pdf-body
https://www.benchchem.com/product/b188248?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Continue adding the sodium bicarbonate solution portion-wise until gas evolution ceases.

e pH Measurement:

o After the initial reaction has subsided, check the pH of the solution using a pH strip or a
calibrated pH meter.

o Continue to add the basic solution dropwise until the pH of the solution is between 6.0 and
8.0.

» Final Disposal:

o Once the solution is neutralized, it can typically be disposed of down the sanitary sewer
with copious amounts of water, in accordance with local regulations. It is imperative to
confirm that this practice is permitted by your institution and local wastewater authority.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2,6-
Dimethoxyphenylboronic acid waste.
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Caption: Disposal decision workflow for 2,6-Dimethoxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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